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Compound of Interest

Compound Name: (S)-1-Aminopentan-3-ol

Cat. No.: B15319253 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

(S)-1-Aminopentan-3-ol, ensuring compliance with safety regulations and minimizing

environmental impact.

(S)-1-Aminopentan-3-ol is an organic compound containing both an amino group and a

hydroxyl group, classifying it as an amino alcohol.[1] While a specific Safety Data Sheet (SDS)

for this exact stereoisomer is not readily available in the search results, its structural similarity

to other amino alcohols and aminopentane derivatives suggests that it should be handled as a

potentially flammable and corrosive substance.[2][3] Adherence to strict disposal protocols is

therefore imperative.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). This includes, but is not limited to:

Eye Protection: Tightly fitting safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves.[3]

Body Protection: A lab coat or chemical-resistant suit.[3]
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Respiratory Protection: Use in a well-ventilated area, such as a fume hood, to avoid

inhalation of vapors.[4][5]

Step-by-Step Disposal Protocol
The disposal of (S)-1-Aminopentan-3-ol must be conducted in accordance with federal, state,

and local regulations, as well as institutional policies. The following is a general procedural

guide:

Waste Identification and Segregation:

Treat (S)-1-Aminopentan-3-ol as a hazardous chemical waste.

Do not mix it with other waste streams to prevent potentially hazardous reactions.[6][7][8]

Incompatible materials may include acids, strong oxidizing agents, acid anhydrides, and

acid chlorides.[2]

Avoid disposing of this chemical down the drain, as it can be harmful to aquatic life and is

against regulations for flammable and hazardous materials.[8][9][10]

Containerization:

Use a dedicated, properly labeled, and leak-proof container for the waste.[7][11] The

container should be compatible with amines and alcohols; often, the original container is

suitable.[7]

The container must be kept tightly closed except when adding waste.[6][9]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name: "(S)-1-Aminopentan-3-ol".[7][9]

Include the approximate concentration and quantity of the waste.

Storage:
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Store the sealed waste container in a designated, well-ventilated, and cool hazardous

waste accumulation area.[2][5]

Keep it away from heat, sparks, open flames, and other ignition sources.[2]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.[6][8][9]

Provide them with all necessary information about the waste, as indicated on the label.

Key Chemical Safety and Disposal Data
The following table summarizes crucial safety and disposal information based on related

chemical compounds and general guidelines.

Parameter Information Source

Chemical Class Amino Alcohol [1]

Potential Hazards Flammable, Corrosive, Irritant [2][3]

Incompatible Materials

Acids, Strong oxidizing agents,

Acid anhydrides, Acid

chlorides

[2]

Disposal Method
Approved Hazardous Waste

Disposal Plant
[2][4][5]

Prohibited Disposal
Do not dispose down the drain

or in regular trash
[9][10][12]

Required PPE

Safety goggles/face shield,

chemical-resistant gloves, lab

coat

[3]

Disposal Workflow
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The logical flow for the proper disposal of (S)-1-Aminopentan-3-ol is illustrated in the diagram

below. This visual guide outlines the decision-making process from initial handling to final

disposal.
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Caption: Disposal workflow for (S)-1-Aminopentan-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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